Cas no 116297-10-0 ((2r)-2-hydroxyheptanenitrile)

• Product Name: (2r)-2-hydroxyheptanenitrile
• CAS No: 116297-10-0
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 1205820
• PubChem ID: 13307604
• Update Time: 2025-04-20

(2r)-2-hydroxyheptanenitrile Chemical and Physical Properties

Names and Identifiers

• (2R)-2-Hydroxyheptanenitrile
• (R)-1-hexyn-3-ol
• 2-hydroxyheptanonitrile
• (3R)-hex-1-yn-3-ol
• (R)-hexanal cyanohydrin
• (R)-2-hydroxyheptanenitrile
• CTK5D1830
• AG-G-73613
• (R)-hex-1-yn-3-ol
• (S)-1-HEXYN-3-OL
• AC1ODYIZ
• AKOS006308720
• DB-290172
• 116297-10-0
• (2r)-2-hydroxyheptanenitrile

• Inchi： 1S/C7H13NO/c1-2-3-4-5-7(9)6-8/h7,9H,2-5H2,1H3/t7-/m1/s1
• InChI Key： JEWPACUDYNBTSN-SSDOTTSWSA-N
• SMILES： O[C@@H](C#N)CCCCC

Computed Properties

• Exact Mass: 127.09979
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02